2-{[5-(Butyrylamino)-2-chloroanilino]-carbonyl}cyclohexanecarboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-{[5-(Butyrylamino)-2-chloroanilino]-carbonyl}cyclohexanecarboxylic acid” is a chemical compound with the CAS Number: 925571-21-7. It has a molecular weight of 366.84 . This compound is used in proteomics research .
Molecular Structure Analysis
The InChI code for this compound is 1S/C18H23ClN2O4/c1-2-5-16(22)20-11-8-9-14(19)15(10-11)21-17(23)12-6-3-4-7-13(12)18(24)25/h8-10,12-13H,2-7H2,1H3,(H,20,22)(H,21,23)(H,24,25). The InChI key is ONOZRHXVKGSYJW-UHFFFAOYSA-N .Scientific Research Applications
Catalysis and Chemical Reactions
- The use of cyclohexanecarboxylic acid derivatives, similar to the compound , has been reported in catalysis. For example, cyclohexanecarboxylic acid has been used in the hydrocarboxylation of cyclohexane, demonstrating its role as a catalyst in chemical reactions involving carbon materials (Pakrieva et al., 2020).
Organic Synthesis
- In organic synthesis, cyclohexanecarboxylic acid derivatives have shown utility. For instance, studies on the synthesis of 4-aminomethylcyclohexanecarboxylic acid derivatives highlight their potential in medicinal chemistry (Isoda & Yamaguchi, 1980).
Structural and Molecular Analysis
- The cyclohexanecarboxylic acid framework has been a subject of interest in studies focusing on crystal and molecular structures. Research on the conformation preference of cyclohexanetetracarboxylate ligands in metal-organic frameworks reveals insights into their structural properties and potential applications in material science (Wang, Zhang, & Li, 2009).
Applications in Coordination Chemistry
- The coordination chemistry of cyclohexanepolycarboxylate ligands, including cyclohexanecarboxylic acid, has been explored for potential applications in materials science, particularly as magnetic materials. This research underscores the significance of these compounds in developing advanced materials (Lin & Tong, 2011).
Safety and Hazards
properties
IUPAC Name |
2-[[5-(butanoylamino)-2-chlorophenyl]carbamoyl]cyclohexane-1-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23ClN2O4/c1-2-5-16(22)20-11-8-9-14(19)15(10-11)21-17(23)12-6-3-4-7-13(12)18(24)25/h8-10,12-13H,2-7H2,1H3,(H,20,22)(H,21,23)(H,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONOZRHXVKGSYJW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=CC(=C(C=C1)Cl)NC(=O)C2CCCCC2C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23ClN2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[5-(Butyrylamino)-2-chloroanilino]-carbonyl}cyclohexanecarboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.